Cas no 1007194-36-6 (2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide)

• Product Name: 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• CAS No: 1007194-36-6
• MF: C₂₁H₂₁N₃O₅S
• MW: 427.47354388237
• CID: 5913109
• PubChem ID: 2160495
• Update Time: 2025-07-01

2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• 1007194-36-6
• Oprea1_619591
• 2,4-dimethoxy-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0561-0771
• AKOS024584199
• Benzamide, N-[2,6-dihydro-2-(4-methoxyphenyl)-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-2,4-dimethoxy-

• Inchi： 1S/C21H21N3O5S/c1-27-14-6-4-13(5-7-14)24-20(17-11-30(26)12-18(17)23-24)22-21(25)16-9-8-15(28-2)10-19(16)29-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key： DGDGRNRGEDCLTL-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CS(=O)CC2=1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 427.12019195g/mol
• Monoisotopic Mass: 427.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 635.0±55.0 °C(Predicted)
• pka: 11.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide

Comprehensive Analysis of 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide (CAS No. 1007194-36-6)

The compound 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide, identified by its CAS No. 1007194-36-6, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a thieno[3,4-c]pyrazole core and multiple methoxy substituents, make it a promising candidate for applications in drug discovery and organic electronics. This article delves into its properties, synthesis, and potential applications while addressing trending topics such as AI-driven drug design and sustainable chemistry.

From a structural perspective, 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide exhibits a complex fusion of aromatic and heterocyclic systems. The presence of methoxy groups at the 2,4-positions of the benzamide moiety enhances its solubility in organic solvents, a critical factor for formulation development. Meanwhile, the thieno[3,4-c]pyrazole scaffold is known for its bioisosteric potential, often serving as a surrogate for indole or benzothiophene in medicinal chemistry. Researchers are increasingly exploring such scaffolds in targeted therapies, particularly for oncology and inflammation.

The synthesis of CAS No. 1007194-36-6 typically involves multi-step organic reactions, including cyclization and amidation. Recent advancements in flow chemistry and catalysis have streamlined its production, reducing waste and improving yields—a nod to the growing demand for green chemistry practices. Analytical techniques like HPLC-MS and NMR are indispensable for characterizing this compound, ensuring purity and consistency for research applications.

In the context of AI-driven drug discovery, 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide has been flagged by machine learning algorithms for its drug-likeness and binding affinity toward kinases. This aligns with the industry's shift toward computational screening to accelerate lead optimization. Additionally, its photophysical properties are under investigation for use in organic light-emitting diodes (OLEDs), a hot topic in materials science forums.

Safety and regulatory compliance are paramount when handling CAS No. 1007194-36-6. While not classified as hazardous, standard laboratory precautions should be followed. The compound's stability under various pH and temperature conditions is a frequent query among researchers, underscoring the need for detailed stability studies in product documentation.

In summary, 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide represents a versatile compound with cross-disciplinary relevance. Its integration into high-throughput screening platforms and sustainable synthesis workflows highlights its potential to address contemporary challenges in science and technology.